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Compound of Interest |

Compound Name: 2,2-Dichloropropanoyl chloride
CAS No.: 26073-26-7
Cat. No.: B1593599
- 7

CAS: 26073-26-7 | Formula:
| MW: 161.41 g/mol [1]

Executive Summary

2,2-Dichloropropanoyl chloride (also known as

-dichloropropionyl chloride) is a highly reactive acyl halide intermediate used primarily in the
synthesis of agrochemicals and pharmaceutical heterocycles.[2][3] Distinguished by the gem-
dichloro motif at the

-position, this compound exhibits unique electrophilicity and steric properties compared to its
monochlorinated analogs. This guide details its structural characteristics, synthesis protocols,
and reactivity profiles for researchers in organic synthesis and drug development.[4]

Structural Analysis & Physicochemical Properties[4]
Chemical Structure

The molecule features a propanoyl chloride backbone with two chlorine atoms substituted at
the C2 (

) position. This substitution pattern exerts a powerful inductive effect (
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), significantly increasing the electrophilicity of the carbonyl carbon while simultaneously
introducing steric bulk that modulates nucleophilic attack.

(Note: As a text-based generation, the standard connectivity is described: ngcontent-ng-
€c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">
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Key Properties Table

Property Value Notes

Distinct from 2-chloropropionyl

CAS Number 26073-26-7 .
chloride (7623-09-8)
Molecular Weight 161.41 g/mol
) o Colorless to pale yellow;
Physical State Liquid
pungent odor
Density 1.406 g/mL Estimated at 20°C [1]
N ) Estimated (Acid boils at 185°C;
Boiling Point ~115-135°C
Monochloro at 110°C)
Soluble in DCM,
Solubility Reacts with water
, THF, Toluene
Refractive Index [1]

Synthesis & Production
Laboratory Scale Synthesis (Deoxychlorination)

The most reliable laboratory method involves the conversion of 2,2-dichloropropionic acid
(Dalapon) using thionyl chloride (

). This route is preferred for its high yield and ease of purification via distillation.

Reaction Scheme:

[4]
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Protocol 1: Synthesis from Dalapon

o Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and a
drying tube (

or
line). Connect a gas trap to neutralize
emissions.

e Reagents:
o 2,2-Dichloropropionic acid (Dalapon): 0.1 mol (14.3 g)
o Thionyl Chloride (

): 0.15 mol (17.8 g) [1.5 eq]

o DMF (Dimethylformamide): 2-3 drops (Catalyst)

e Procedure:

[¢]

Charge the flask with Dalapon and DMF.
o Add

dropwise over 15 minutes at room temperature.

o Heat the mixture slowly to 60°C, then reflux (approx. 80°C) for 2—3 hours until gas
evolution ceases.

o Purification: Distill the reaction mixture under reduced pressure (or atmospheric if stable)
to isolate the acyl chloride.

* Yield: Typically 85-95%.

Industrial Route (Radical Chlorination)
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Industrial production often utilizes the free-radical chlorination of propionyl chloride. This
method requires careful control of stoichiometry and temperature to favor the gem-dichloro
product over the 2,3-dichloro isomer.

Laboratory Route

Thionyl Chloride
(SOCI2)

Reflux, DMF cat.

2,2-Dichloropropionic -S02, -HCI 2,2-Dichloropropanoyl
Acid (Dalapon) Chloride

ey Radical-Chlorination - - ¥ ———————______

_________________ |
Industrial Route (hv or PCI3)

Chlorine Gas
(CI2)

Propionyl
Chloride

Click to download full resolution via product page
Figure 1: Comparative synthesis pathways for 2,2-dichloropropanoyl chloride.

Reactivity & Applications
Mechanistic Reactivity

The 2,2-dichloro substitution creates a "push-pull" dynamic:
» Electronic Activation: The two chlorine atoms withdraw electron density (

effect), making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.

 Steric Shielding: The bulky
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group hinders the approach of large nucleophiles, often requiring higher temperatures or
stronger bases compared to unsubstituted propionyl chloride.

Application in Heterocycle Synthesis

This compound is a potent building block for constructing sulfur- and nitrogen-containing
heterocycles, such as 1,3-thiazinanes.[4]

Case Study: Thiazinane Synthesis Reaction with 3-aminopropane-1-thiol derivatives yields 1,3-
thiazinan-4-ones. The gem-dichloro moiety is retained, serving as a functional handle for
further derivatization or biological activity modulation [2].

Agrochemical Intermediates

As a derivative of Dalapon (a systemic herbicide), the chloride form is used to generate esters
and amides that serve as pro-herbicides with improved lipophilicity for leaf cuticle penetration.

[4]

Handling & Safety Protocols

Hazard Classification:

e Corrosive (Skin/Eye): Causes severe burns (Category 1B).

o Water Reactive: Reacts violently with water to release HCI gas.
o Acute Toxicity: Harmful if inhaled or swallowed.

Storage Requirements:

o Store under inert atmosphere (

or Ar).

o Keep refrigerated (2—8°C) to minimize decomposition.
e Incompatible materials: Water, alcohols, strong bases, amines.[4]

Emergency Protocol:
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« Skin Contact: Wash immediately with polyethylene glycol 400, then plenty of water.[4]
» Spill: Neutralize with sodium bicarbonate or lime; absorb with dry sand. Do NOT use water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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